1-Isopropyl-4-(3-methoxybenzoyl)piperazine

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: (3-methoxyphenyl)-(4-propan-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H22N2O2/c1-12(2)16-7-9-17(10-8-16)15(18)13-5-4-6-14(11-13)19-3/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: ORJNEWSEZUKJDY-UHFFFAOYSA-N
• SMILES: CC(C)N1CCN(CC1)C(=O)C2=CC(=CC=C2)OC

Description

1-Isopropyl-4-(3-methoxybenzoyl)piperazine, also known as IMD-1041, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of piperazine derivatives and has been studied extensively due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 1-Isopropyl-4-(3-methoxybenzoyl)piperazine involves its interaction with the cannabinoid receptor CB2. Studies have shown that 1-Isopropyl-4-(3-methoxybenzoyl)piperazine binds to CB2 receptors with high affinity and has a selective effect on the receptor. This interaction leads to the activation of downstream signaling pathways, resulting in the anti-inflammatory and analgesic effects observed in preclinical studies.
Biochemical and physiological effects:
1-Isopropyl-4-(3-methoxybenzoyl)piperazine has been shown to have potent anti-inflammatory and analgesic effects in preclinical studies. It has also been reported to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. Additionally, 1-Isopropyl-4-(3-methoxybenzoyl)piperazine has been shown to have a favorable safety profile and does not produce significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-Isopropyl-4-(3-methoxybenzoyl)piperazine is its potent anti-inflammatory and analgesic effects, which make it a potential candidate for the development of novel drugs for the treatment of pain and inflammation. Additionally, 1-Isopropyl-4-(3-methoxybenzoyl)piperazine has a favorable safety profile and does not produce significant adverse effects. However, one of the limitations of 1-Isopropyl-4-(3-methoxybenzoyl)piperazine is its limited bioavailability, which may limit its clinical applications.

Future Directions

There are several future directions for the research and development of 1-Isopropyl-4-(3-methoxybenzoyl)piperazine. One of the primary areas of research is the optimization of its pharmacokinetic properties to improve its bioavailability and clinical efficacy. Additionally, further studies are needed to elucidate the full spectrum of its pharmacological effects and potential applications in various fields of scientific research. Finally, the development of novel analogs of 1-Isopropyl-4-(3-methoxybenzoyl)piperazine with improved pharmacological properties may lead to the discovery of new drugs for the treatment of pain, inflammation, and neurodegenerative diseases.
Conclusion:
In conclusion, 1-Isopropyl-4-(3-methoxybenzoyl)piperazine is a promising compound that has gained significant attention in the field of scientific research. Its potent anti-inflammatory and analgesic effects, favorable safety profile, and potential applications in various fields make it a potential candidate for the development of novel drugs. Further studies are needed to fully elucidate its pharmacological effects and optimize its pharmacokinetic properties to improve its clinical efficacy.

Synthesis Methods

The synthesis of 1-Isopropyl-4-(3-methoxybenzoyl)piperazine involves the reaction between 1-isopropylpiperazine and 3-methoxybenzoyl chloride. The reaction takes place in the presence of a base such as potassium carbonate and a solvent such as dichloromethane. The product is then purified using column chromatography to obtain pure 1-Isopropyl-4-(3-methoxybenzoyl)piperazine. This synthesis method has been reported in several scientific journals and has been optimized for high yield and purity.

Scientific Research Applications

1-Isopropyl-4-(3-methoxybenzoyl)piperazine has been studied for its potential applications in various fields of scientific research. One of the primary areas of research is its use in medicinal chemistry. Studies have shown that 1-Isopropyl-4-(3-methoxybenzoyl)piperazine has potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of novel drugs for the treatment of pain and inflammation.